Methyl 3-[[5-[3-[[tert-butyl(dimethyl)silyl]oxymethyl]-1-piperidyl]-2-methyl-benzoyl]amino]-2,4-dimethyl-benzoate

• Molecular Formula: C30H44N2O4Si
• Molecular Weight: 524.8 g/mol
• IUPAC Name: methyl 3-[[5-[3-[[tert-butyl(dimethyl)silyl]oxymethyl]piperidin-1-yl]-2-methylbenzoyl]amino]-2,4-dimethylbenzoate
• InChI: InChI=1S/C30H44N2O4Si/c1-20-12-14-24(32-16-10-11-23(18-32)19-36-37(8,9)30(4,5)6)17-26(20)28(33)31-27-21(2)13-15-25(22(27)3)29(34)35-7/h12-15,17,23H,10-11,16,18-19H2,1-9H3,(H,31,33)
• InChI Key: PCJARQBUUGUZDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCC(C2)CO[Si](C)(C)C(C)(C)C)C(=O)NC3=C(C=CC(=C3C)C(=O)OC)C

Description

Methyl 3-[[5-[3-[[tert-butyl(dimethyl)silyl]oxymethyl]-1-piperidyl]-2-methyl-benzoyl]amino]-2,4-dimethyl-benzoate is a useful research compound. Its molecular formula is C30H44N2O4Si and its molecular weight is 524.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 3-[(5-bromo-2-methyl-benzoyl)amino]-2,4-dimethyl-benzoate (0.5 g, 1.32 mmol), tert-butyl-dimethyl-(3-piperidylmethoxy)silane (0.45 g, 1.99 mmol, see preparation 14) and Cs2CO3 (1.29 g, 3.98 mmol) in 1,4-dioxane (15 ml) is added Pd2(dba)3 (0.12 g, 0.132 mmol) followed by S-Phos (0.050 g, 0.132 mmol). The reaction mixture is purged with nitrogen for 5 minutes and then heated at 110° C. After 6 hours, the reaction is cooled to ambient temperature, filtered through Celite™, and washed with EtOAc. The combined filtrates are dried over sodium sulfate, filtered, and concentrated under reduced pressure and purified by flash chromatography (silica gel) using 15% EtOAc in hexane as eluent to afford the title compound as a brown semi solid (0.6 g, 85%). Mass spectrum (m/z): 525.2 (M+1).